![molecular formula C12H18F2KNO4 B6266105 potassium 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetate CAS No. 1803595-82-5](/img/no-structure.png)
potassium 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetate
Overview
Description
Potassium 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetate is a chemical compound with the molecular formula C12H18F2KNO4 . It has a molecular weight of 317.37 .
Synthesis Analysis
The synthesis of this compound could involve the use of tert-butyloxycarbonyl (BOC) as a protecting group . The BOC group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C12H18F2KNO4 . This indicates that it contains 12 carbon atoms, 18 hydrogen atoms, 2 fluorine atoms, 1 potassium atom, 1 nitrogen atom, and 4 oxygen atoms .Chemical Reactions Analysis
The tert-butyloxycarbonyl (BOC) group used in the synthesis of this compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This suggests that the compound could undergo reactions involving the removal of the BOC group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'potassium 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetate' involves the protection of piperidine, followed by the reaction with difluoroacetic acid and potassium carbonate to form the desired product.", "Starting Materials": ["Piperidine", "tert-Butyl chloroformate", "Potassium carbonate", "Difluoroacetic acid", "Tert-butanol"], "Reaction": ["1. Piperidine is reacted with tert-butyl chloroformate to form 1-[(tert-butoxy)carbonyl]piperidine", "2. The resulting product is then reacted with difluoroacetic acid and potassium carbonate in the presence of tert-butanol to form the desired product, potassium 2-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-2,2-difluoroacetate."] } | |
CAS RN |
1803595-82-5 |
Molecular Formula |
C12H18F2KNO4 |
Molecular Weight |
317.4 |
Purity |
95 |
Origin of Product |
United States |
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